Cas no 76353-71-4 (Thyroxine Ethyl Ester)

• Product Name: Thyroxine Ethyl Ester
• CAS No: 76353-71-4
• MF: C₁₇H₁₅I₄NO₄
• MW: 804.923194169998
• CID: 537942
• PubChem ID: 54050781
• Update Time: 2025-04-19

Thyroxine Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, O-(4-hydroxy-3,5-diiodophenyl)-3,5-diiodo-, ethyl ester
• Thyroxine Ethyl Ester
• ethyl (2S)-2-amino-3-[4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]propanoate
• Thyroxine Ethyl Este
• 76353-71-4
• DTXSID20708672
• Ethyl O-(4-hydroxy-3,5-diiodophenyl)-3,5-diiodo-L-tyrosinate
• SCHEMBL9746882
• L-Tyrosine, O-(4-hydroxy-3,5-diiodophenyl)-3,5-diiodo-, ethyl ester; L-Thyroxine ethyl ester; Thyroxine ethyl ester
• DB-257092

• Inchi： 1S/C17H15I4NO4/c1-2-25-17(24)14(22)5-8-3-12(20)16(13(21)4-8)26-9-6-10(18)15(23)11(19)7-9/h3-4,6-7,14,23H,2,5,22H2,1H3/t14-/m0/s1
• InChI Key： LSSGNEFHGVQOPA-AWEZNQCLSA-N
• SMILES： IC1C(=C(C=C(C=1)C[C@@H](C(=O)OCC)N)I)OC1C=C(C(=C(C=1)I)O)I

Computed Properties

• Exact Mass: 804.7180g/mol
• Monoisotopic Mass: 804.7180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• Density: 2.4±0.1 g/cm3
• Melting Point: >102°C (dec.)
• Boiling Point: 557.8±50.0 °C at 760 mmHg
• Flash Point: 291.1±30.1 °C
• Solubility: Methanol (Slightly)
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Thyroxine Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives